Cas no 1805529-46-7 (5-(Difluoromethyl)-2-hydroxy-3-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1805529-46-7
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4887571
• Update Time: 2025-05-23

5-(Difluoromethyl)-2-hydroxy-3-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO2/c1-16-5-4(8(11,12)13)3(6(9)10)2-14-7(5)15/h2,6H,1H3,(H,14,15)
• InChI Key： BRNOILWHVRDLRV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC=C1C(F)F)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 1
• Topological Polar Surface Area: 38.3

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-methoxy-4-(trifluoromethyl)pyridine

5-(Difluoromethyl)-2-hydroxy-3-methoxy-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 5-(Difluoromethyl)-2-hydroxy-3-methoxy-4-(trifluoromethyl)pyridine, identified by the CAS number 1805529-46-7, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyridine derivatives, which are well-known for their versatility and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by the presence of multiple functional groups, including hydroxyl, methoxy, difluoromethyl, and trifluoromethyl substituents, which contribute to its unique chemical properties.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery. The presence of fluorine atoms in the structure of 5-(Difluoromethyl)-2-hydroxy-3-methoxy-4-(trifluoromethyl)pyridine significantly enhances its stability and bioavailability, making it a promising candidate for therapeutic applications. For instance, researchers have explored its potential as an anti-inflammatory agent, where the trifluoromethyl group plays a critical role in modulating the molecule's activity. Additionally, the hydroxyl and methoxy groups contribute to hydrogen bonding capabilities, which are essential for interactions with biological targets.

In the field of agrochemistry, this compound has shown remarkable efficacy as a plant growth regulator. Studies conducted under controlled conditions have demonstrated that it can enhance crop yield by promoting root development and improving stress tolerance in plants. The difluoromethyl group in the structure has been identified as a key factor in these effects, as it facilitates the molecule's absorption into plant tissues while minimizing environmental degradation.

The synthesis of 5-(Difluoromethyl)-2-hydroxy-3-methoxy-4-(trifluoromethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both research and commercial applications. The use of palladium catalysts in certain steps has been particularly effective in improving reaction efficiency and selectivity.

From a structural standpoint, the molecule's pyridine ring serves as a versatile scaffold for attaching various functional groups. The hydroxyl group at position 2 provides opportunities for further modification through oxidation or esterification reactions, enabling researchers to tailor the molecule's properties for specific applications. Similarly, the methoxy group at position 3 contributes to the molecule's solubility and bioavailability, making it suitable for use in pharmaceutical formulations.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron distribution on the pyridine ring, enhancing its ability to act as an electron-deficient aromatic system. This property is particularly valuable in applications where electron-deficient aromatic systems are required, such as in certain types of catalytic reactions or electronic materials.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity towards non-target organisms when used at recommended application rates. Its degradation pathways have been extensively studied under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This makes it an environmentally friendly option for use in agricultural and industrial settings.

The future prospects for 5-(Difluoromethyl)-2-hydroxy-3-methoxy-4-(trifluoromethyl)pyridine are highly promising. Ongoing research is exploring its potential as a building block for more complex molecules with enhanced functionalities. For example, researchers are investigating its use as a precursor for synthesizing advanced materials with tailored electronic properties or as an intermediate in drug development programs targeting specific disease pathways.

In conclusion, 5-(Difluoromethyl)-2-hydroxy-3-methoxy-4-(trifluoromethyl)pyridine represents a cutting-edge example of how modern organic chemistry can create molecules with diverse applications across multiple industries. Its unique combination of functional groups and favorable chemical properties positions it as a key player in future research and development efforts.